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Compound of Interest

trans-2-
Compound Name: ] ,
(Dimethylamino)cyclohexanol

Cat. No.: B091292

Technical Guide: trans-2-
(Dimethylamino)cyclohexanol

CAS Number: 15910-74-4

This technical guide provides a comprehensive overview of trans-2-
(Dimethylamino)cyclohexanol, a key intermediate in the synthesis of pharmaceutical
compounds. This document is intended for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

trans-2-(Dimethylamino)cyclohexanol is a cyclic amino alcohol. Its primary significance lies
in its role as a precursor in the synthesis of the analgesic drug Tramadol. The compound's
stereochemistry is a critical factor in these synthetic applications.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 15910-74-4 [1]
Molecular Formula CsH17NO [1]
Molecular Weight 143.23 g/mol [1]
Purity Typically 297% [1]

Storage Conditions

2-8 °C

[1]

Shipping Conditions

Room temperature

[1]

Categories

Amino-alcohol, Cyclohexane

[1]

Supplier Information

trans-2-(Dimethylamino)cyclohexanol is available from various chemical suppliers, typically

as a mixture of trans-isomers.

Table 2: Commercial Suppliers

. . Available
Supplier Product Name Purity .
Quantities
trans-2-
_ (Dimethylamino)cyclo
Vibrant Pharma Inc. ) 97% 19,59,25¢g, Bulk
hexanol (mixture of
trans-isomers)
trans-N,N-
Hangzhou Leap Chem ] ) N -
Dimethylamino-2- Not Specified Bulk quantities
Co., Ltd.
cyclohexanol
trans-2-Methylamino-
) ) cyclohexanol N B
Sigma-Aldrich ) Not Specified Not Specified
hydrochloride (related
compound)
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Note: Availability and specifications are subject to change. Please consult the suppliers directly
for the most current information.

Synthesis and Experimental Protocols

The primary synthetic route to trans-2-(Dimethylamino)cyclohexanol and its derivatives is
through a Grignard reaction. This involves the reaction of a suitable Grignard reagent with the
precursor 2-[(dimethylamino)methyl]cyclohexanone. The control of stereoselectivity to favor the
trans isomer is a key challenge in this synthesis.

Synthesis of trans-2-(Dimethylamino)cyclohexanol via
Grignard Reaction

This protocol is a representative procedure based on descriptions in the patent literature for the
synthesis of Tramadol precursors.

Objective: To synthesize trans-2-(Dimethylamino)cyclohexanol from 2-
[(dimethylamino)methyl]cyclohexanone.

Materials:

2-[(dimethylamino)methyl]cyclohexanone (CAS: 15409-60-6)
e Magnesium turnings

e 3-Bromoanisole (as an example for Tramadol synthesis)

¢ Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether

o Ammonium chloride solution (saturated)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

o Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b091292?utm_src=pdf-body
https://www.benchchem.com/product/b091292?utm_src=pdf-body
https://www.benchchem.com/product/b091292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Procedure:

o Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert
atmosphere, magnesium turnings are suspended in anhydrous THF. A solution of 3-
bromoanisole in anhydrous THF is added dropwise to initiate the formation of the Grignard
reagent (3-methoxyphenylmagnesium bromide). The reaction is typically initiated with a
small amount of the halide and may require gentle heating. Once initiated, the remaining
halide solution is added at a rate to maintain a gentle reflux. After the addition is complete,
the mixture is stirred until the magnesium is consumed.

o Grignard Reaction: The prepared Grignard reagent is cooled (typically to 0-5 °C). A solution
of 2-[(dimethylamino)methyl]cyclohexanone in anhydrous THF is then added dropwise to the
Grignard reagent, maintaining the low temperature. The reaction mixture is stirred for several
hours at room temperature to ensure completion.

o Work-up and Extraction: The reaction is quenched by the slow addition of a saturated
agueous solution of ammonium chloride. The resulting mixture is then typically acidified with
hydrochloric acid. The aqueous layer is washed with an organic solvent like diethyl ether to
remove non-basic impurities.

« |solation of the Product: The acidic aqueous layer is then basified with a strong base such as
sodium hydroxide to a pH greater than 10. The product, trans-2-
(Dimethylamino)cyclohexanol, is then extracted into an organic solvent (e.g., diethyl ether
or dichloromethane). The combined organic extracts are dried over a suitable drying agent
(e.g., anhydrous sodium sulfate), filtered, and the solvent is removed under reduced
pressure to yield the crude product.

 Purification: The crude product, a mixture of cis and trans isomers, can be purified by
techniques such as fractional distillation or column chromatography to isolate the desired
trans isomer.

Diagram of the Synthetic Workflow:
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Caption: Synthetic workflow for trans-2-(Dimethylamino)cyclohexanol.

Biological Activity and Signaling Pathways

There is currently a lack of published scientific literature on the specific biological activity,
pharmacological profile, and associated signaling pathways of trans-2-
(Dimethylamino)cyclohexanol itself. Its primary role described in the literature is that of a
chemical intermediate. The well-documented analgesic properties of its derivative, Tramadol,
are due to the latter's action on the p-opioid receptor and its inhibition of serotonin and
norepinephrine reuptake. It is important for researchers to note that the biological effects of the
final drug product should not be directly attributed to this precursor.
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Spectroscopic Data

Detailed and verified spectroscopic data (NMR, IR, Mass Spectrometry) for trans-2-
(Dimethylamino)cyclohexanol are not readily available in public databases. Researchers are
advised to perform their own analytical characterization upon synthesis or acquisition of this
compound.

Conclusion

trans-2-(Dimethylamino)cyclohexanol is a crucial chemical intermediate, particularly in the
pharmaceutical industry for the synthesis of Tramadol. While its synthesis is well-established in
principle through the Grignard reaction, detailed public information on its specific biological
effects is wanting. This guide provides a summary of the available technical information to aid
researchers in their work with this compound. It is recommended that appropriate analytical
techniques be employed to confirm the identity and purity of the material before its use in
further applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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